Cas no 903522-29-2 (3,5-Difluoroisonicotinic acid)

• Product Name: 3,5-Difluoroisonicotinic acid
• CAS No: 903522-29-2
• MF: C₆H₃F₂NO₂
• MW: 159.090328454971
• MDL: MFCD04972829
• CID: 796817
• PubChem ID: 20111879
• Update Time: 2025-09-21

3,5-Difluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoroisonicotinic acid
• 3,5-Difluoropyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid, 3,5-difluoro-
• C6H3F2NO2
• 3,5-Difluoro-4-carboxypyridine
• 3,5-difluoro-4-pyridinecarboxylic acid
• 4-CARBOXY-3,5-DIFLUOROPYRIDINE
• ABBYPHARMA AP-16-5133
• 3,5-Difluoro-isonicotinic acid
• 3,5-difluoropyridine-4-carboxylicacid
• DRWDDFVJHGAJTN-UHFFFAOYSA-N
• SBB087337
• RW3263
• LF10537
• VP11793
• MCULE-1
• 3,5-Difluoro-4-pyridinecarboxylic acid (ACI)
• SY032274
• EN300-120292
• GC-0754
• CS-W018710
• BP-10939
• DTXSID30602591
• 903522-29-2
• 4-Pyridinecarboxylicacid,3,5-difluoro-
• 3,5-difluoroisonicotinicacid
• J-511327
• DB-027492
• MFCD04972829
• 3,5 difluoro pyridine-4-carboxylic acid
• SCHEMBL695984
• AKOS005063969
• Z1198165314
• 3,5-Difluoroisonicotinic acid, AldrichCPR
• 4-Carboxy-3,5-difluoropyridine;4-Pyridinecarboxylicacid, 3,5-difluoro-;

• MDL： MFCD04972829
• Inchi： 1S/C6H3F2NO2/c7-3-1-9-2-4(8)5(3)6(10)11/h1-2H,(H,10,11)
• InChI Key： DRWDDFVJHGAJTN-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=CN=CC=1F)O

Computed Properties

• Exact Mass: 159.01300
• Monoisotopic Mass: 159.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 0.6

Experimental Properties

• Density: 1.535
• Boiling Point: 317℃ at 760 mmHg
• Flash Point: 146℃
• Refractive Index: 1.515
• PSA: 50.19000
• LogP: 1.05800

3,5-Difluoroisonicotinic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids